Cas no 148149-29-5 (Ethyl 6-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-methylpyrimidine-4-carboxylate
• CAS No: 148149-29-5
• Molecular Formula: C₈H₁₀N₂O₂
• Molecular Weight: 166.1772
• CID: 100566
• PubChem ID: 45082584

Ethyl 6-methylpyrimidine-4-carboxylate Properties

Names and Identifiers

• Ethyl 6-methylpyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylicacid, 6-methyl-, ethyl ester
• 4-Pyrimidinecarboxylicacid,6-methyl-,ethylester(9CI)
• ethyl 6-methylpyrimidine-4-carboxylate
• SCHEMBL10228362
• Ethyl6-methylpyrimidine-4-carboxylate
• AT35014
• SB56966
• DTXSID60665295
• 148149-29-5
• F1967-8331
• AKOS006370510

• InChIKey： FFSANUFJFMEFFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-6(2)9-5-10-7/h4-5H,3H2,1-2H3
• SMILES： CCOC(=O)C1=NC=NC(=C1)C

Computed Properties

• Exact Mass: 166.0743
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.074
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1A^2

Experimental Properties

• PSA: 52.08